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Compound of Interest |

Compound Name: 1-Chloro-2-propylbenzene
CAS No.: 1730-86-5
Cat. No.: B155286
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1-
Chloro-2-propylbenzene (o-Chloropropylbenzene), a substituted aromatic compound. The
information compiled herein is essential for the identification, characterization, and quality
control of this molecule in research and development settings. This document presents
available quantitative data from mass spectrometry and nuclear magnetic resonance
spectroscopy, alongside representative experimental protocols.

Core Spectroscopic Data

The spectroscopic data for 1-Chloro-2-propylbenzene is summarized in the following tables. It
is important to note that while mass spectrometry data is readily available, specific,
experimentally verified high-resolution *H and 3C NMR data is not widely published. The NMR
data presented is therefore estimated based on established chemical shift ranges for
analogous compounds and substituent effects on the benzene ring.

Table 1: Mass Spectrometry (MS) Data for 1-Chloro-2-propylbenzene
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Property Value Source

Molecular Formula CoH11ClI [NIST], [PubChem]
Molecular Weight 154.64 g/mol [NIST], [PubChem]
lonization Mode Electron lonization (EI) [NIST]

Major Fragment lons (m/z)

154 [M]* (Molecular lon) [PubChem]
[M - CzHs]* (Loss of ethyl

125 [PubChem]
group)

119 [M - CI]* (Loss of chlorine)

91 [C7H7]* (Tropylium ion)

Table 2: Predicted 3C Nuclear Magnetic Resonance (NMR) Data for 1-Chloro-2-
propylbenzene

Predicted Chemical Shift

Carbon Atom Notes
(3, ppm)
Quaternary carbon, deshielded
C1(C-C) 133 - 136 ,
by chlorine.
Quaternary carbon, deshielded
C2 (C-CH2CH2CHs3) 138 - 141

by the alkyl group.

Aromatic carbons. The specific
C3, C4, C5, C6 (Ar-H) 126 - 130 shifts depend on their position

relative to the substituents.

Benzylic carbon, deshielded by

a-CH:2 35-38 o
the aromatic ring.

B-CH: 24 - 27

y-CHs 13-15
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Table 3: Predicted *H Nuclear Magnetic Resonance (NMR) Data for 1-Chloro-2-
propylbenzene

Predicted Coupling
Proton(s) Chemical Shift  Multiplicity Constant (J, Notes
(3, ppm) Hz)
Complex splitting
pattern due to
Aromatic Protons ) ~7-8 (ortho), ~2- coupling
71-74 Multiplet
(4H) 3 (meta) between non-

equivalent
aromatic protons.

Benzylic protons,
0-CHz (2H) 26-28 Triplet ~7.5 deshielded by
the aromatic ring.

B-CHz (2H) 1.6-1.8 Sextet ~7.5

y-CHs (3H) 0.9-1.0 Triplet ~75

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data for 1-Chloro-2-
propylbenzene are not available in the public domain. However, the following represents
standard methodologies for the analysis of similar chlorinated aromatic compounds.

Gas Chromatography-Mass Spectrometry (GC-MS)

A common technique for the analysis of volatile and semi-volatile organic compounds like 1-
Chloro-2-propylbenzene is Gas Chromatography coupled with Mass Spectrometry (GC-MS).

Instrumentation:

o Gas Chromatograph: Equipped with a split/splitless injector and a capillary column suitable
for aromatic compounds (e.g., a 30 m x 0.25 mm ID, 0.25 pm film thickness column with a
5% phenyl-methylpolysiloxane stationary phase).
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e Mass Spectrometer: A quadrupole or ion trap mass spectrometer capable of electron
ionization (EI) and scanning a mass range of m/z 50-500.

Methodology:

Sample Preparation: The sample is typically dissolved in a volatile organic solvent such as
dichloromethane or hexane to a concentration of approximately 1 mg/mL.

Injection: A 1 pL aliquot of the sample is injected into the GC inlet, which is maintained at a
temperature of 250°C. A split ratio of 50:1 is commonly used.

Chromatographic Separation: The GC oven temperature is programmed to start at a low
temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 280°C) at a rate of
10°C/min. Helium is typically used as the carrier gas with a constant flow rate of 1 mL/min.

Mass Spectrometry: As the compound elutes from the GC column, it enters the mass
spectrometer. The molecules are ionized by a 70 eV electron beam. The resulting fragments
are separated by the mass analyzer and detected.

Data Analysis: The mass spectrum of the eluting peak corresponding to 1-Chloro-2-
propylbenzene is recorded and compared with spectral libraries for identification. The
fragmentation pattern provides structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopy
1H and 3C NMR spectra are crucial for the detailed structural elucidation of organic molecules.

Instrumentation:

 NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with
a broadband probe.

Methodology for *H and 3C NMR:

o Sample Preparation: Approximately 5-10 mg of the sample is dissolved in 0.5-0.7 mL of a
deuterated solvent, typically chloroform-d (CDCIs), in a 5 mm NMR tube. A small amount of
tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing
(6 = 0.00 ppm).
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» 'H NMR Acquisition: A standard one-pulse experiment is performed. Key parameters include
a 90° pulse width, a relaxation delay of 1-2 seconds, and the acquisition of 16-32 scans to
improve the signal-to-noise ratio.

e 13C NMR Acquisition: A proton-decoupled 3C NMR spectrum is typically acquired. This
involves a 90° pulse, a relaxation delay of 2-5 seconds, and the accumulation of a larger
number of scans (e.g., 1024 or more) due to the lower natural abundance of the 3C isotope.
Proton decoupling simplifies the spectrum by removing C-H coupling, resulting in a single
peak for each unique carbon atom.

o Data Processing: The acquired free induction decays (FIDs) are Fourier transformed, phase-
corrected, and baseline-corrected to produce the final NMR spectra. The chemical shifts of
the signals are reported in parts per million (ppm) relative to the TMS standard.

Visualization of Spectroscopic Workflow

The logical flow of spectroscopic analysis for the characterization of 1-Chloro-2-
propylbenzene is depicted in the following diagram.
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Caption: Workflow for the spectroscopic characterization of 1-Chloro-2-propylbenzene.

» To cite this document: BenchChem. [Spectroscopic Profile of 1-Chloro-2-propylbenzene: An
In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155286/docs#spectroscopic-profile-of-1-chloro-2-
propylbenzene-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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